5-Methylheptan-3-one
5-Methylheptan-3-one
5-Methylheptan-3-one is a natural product found in Origanum vulgare, Platynereis dumerilii, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
541-85-5
VCID:
VC21184818
InChI:
InChI=1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3
SMILES:
CCC(C)CC(=O)CC
Molecular Formula:
C8H16O
Molecular Weight:
128.21 g/mol
5-Methylheptan-3-one
CAS No.: 541-85-5
Cat. No.: VC21184818
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Methylheptan-3-one is a natural product found in Origanum vulgare, Platynereis dumerilii, and other organisms with data available. |
|---|---|
| CAS No. | 541-85-5 |
| Molecular Formula | C8H16O |
| Molecular Weight | 128.21 g/mol |
| IUPAC Name | 5-methylheptan-3-one |
| Standard InChI | InChI=1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3 |
| Standard InChI Key | PSBKJPTZCVYXSD-UHFFFAOYSA-N |
| SMILES | CCC(C)CC(=O)CC |
| Canonical SMILES | CCC(C)CC(=O)CC |
| Boiling Point | 159.0 °C 157-162 °C 315°F |
| Flash Point | 43 °C c.c., 57.2 °C o.c. 138°F |
| Melting Point | -56.7 °C -70°F |
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